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Compound of Interest

Compound Name: H-Arg-OtBu 2HCI

Cat. No.: B613058

For researchers, scientists, and professionals in drug development, a thorough understanding
of key biochemical reagents is paramount. This guide provides an in-depth look at L-Arginine

tert-butyl ester dihydrochloride (H-Arg-OtBu 2HCI), a versatile derivative of the amino acid L-
arginine.

Core Molecular Data

H-Arg-OtBu 2HCI is a protected form of L-arginine, which makes it a valuable intermediate in
various synthetic and research applications. Its chemical properties are summarized below.

Property Value Citations

tert-butyl (2S)-2-amino-5-
Chemical Name (diaminomethylideneamino)pe [1]

ntanoate;dihydrochloride

Molecular Formula C10H22N402-2HCI [11[2][3]
Molecular Weight 303.3 g/mol [1112]14]
CAS Number 87459-72-1 [1][2]

Applications in Research and Development

H-Arg-OtBu 2HCI serves as a critical building block in peptide synthesis and has applications
in various fields of biomedical research.[5] Its utility extends to pharmaceutical development,
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where it can act as a precursor for nitric oxide donors, important in cardiovascular disease
treatments.[6] In biochemical research, it is employed in studies of protein synthesis and cell
signaling.[6] Furthermore, its moisturizing properties have led to its inclusion in cosmetic
formulations.[6]

Experimental Protocols

A key application of H-Arg-OtBu 2HCI is in peptide synthesis. The tert-butyl ester group
protects the carboxylic acid end of arginine, while the dihydrochloride salt form enhances its
stability and solubility in certain solvents.

General Peptide Coupling Workflow:

A typical workflow for incorporating an amino acid like H-Arg-OtBu 2HCI into a growing peptide
chain during solid-phase peptide synthesis (SPPS) is outlined below. This process involves the
deprotection of the N-terminus of the resin-bound peptide, followed by the coupling of the
protected amino acid.
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Fig. 1. Generalized workflow for solid-phase peptide synthesis.

Signaling Pathway Involvement:

As a derivative of arginine, H-Arg-OtBu 2HCI is relevant to pathways involving nitric oxide
(NO) synthesis. Arginine is the substrate for nitric oxide synthase (NOS) enzymes, which
produce NO, a critical signaling molecule in the cardiovascular system.
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Fig. 2: L-Arginine in the nitric oxide signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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